Cas no 439942-93-5 (2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene)

• Product Name: 2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene
• CAS No: 439942-93-5
• MF: C₂₇H₃₆Br₂O₆
• MW: 616.379147529602
• CID: 3037044
• PubChem ID: 25270922
• Update Time: 2025-06-14

2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene
• 2,7-dibromo-9,9-bis({2-[2-(2-methoxyethoxy)ethoxy]ethyl})-9H-fluorene
• 2,7-Dibromo-9,9-bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]-9H-fluorene
• 2,7-dibromo-9,9-bis(3,6,9-trioxadecyl)fluorene
• BS-53457
• 9,9-bis(2-(2-(2-methoxy-ethoxy)ethoxy)ethyl)-2,7-dibromo-fluorene
• 439942-93-5
• 2,7-dibromo-9,9-bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]fluorene
• 2,7-dibromo-9,9-bis(2-(2-(2-methoxyethoxy)-ethoxy)ethyl)fluorene
• QCUYZSATTMPCRY-UHFFFAOYSA-N
• F76417
• SCHEMBL40624
• 2,7-dibromo-9,9-bis({2-[2-(2-methoxyethoxy)ethoxy]ethyl})fluorene

• Inchi： 1S/C27H36Br2O6/c1-30-11-13-34-17-15-32-9-7-27(8-10-33-16-18-35-14-12-31-2)25-19-21(28)3-5-23(25)24-6-4-22(29)20-26(24)27/h3-6,19-20H,7-18H2,1-2H3
• InChI Key： QCUYZSATTMPCRY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3C(CCOCCOCCOC)(CCOCCOCCOC)C=2C=1)Br

Computed Properties

• Exact Mass: 616.08581g/mol
• Monoisotopic Mass: 614.08786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene

Comprehensive Overview of 2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene (CAS No. 439942-93-5)

2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene (CAS No. 439942-93-5) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, organic electronics, and advanced polymer research. This compound, often abbreviated as DB-MEE-Fluorene, belongs to the fluorene family, which is renowned for its unique optoelectronic properties. The incorporation of methoxyethoxy side chains and dibromo substituents enhances its solubility and electronic characteristics, making it a valuable building block for cutting-edge applications.

In recent years, the demand for high-performance organic semiconductors has surged due to the growing interest in flexible electronics, OLED displays, and sustainable energy solutions. 2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene has emerged as a key candidate for these applications due to its excellent charge transport properties and tunable bandgap. Researchers are particularly intrigued by its potential in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs), where its molecular structure can be tailored to improve efficiency and stability.

The synthesis of CAS No. 439942-93-5 involves multi-step organic reactions, including bromination and etherification, to achieve the desired functionalization. The presence of dibromo groups at the 2,7-positions of the fluorene core allows for further derivatization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing conjugated polymers or small molecules for optoelectronic devices. Meanwhile, the methoxyethoxy side chains contribute to improved solubility in common organic solvents, facilitating solution-based processing techniques like spin-coating and inkjet printing.

One of the most frequently asked questions in online forums and academic discussions revolves around the thermal stability and processability of DB-MEE-Fluorene. Studies have shown that this compound exhibits remarkable thermal stability, with decomposition temperatures exceeding 300°C, making it suitable for high-temperature device fabrication. Additionally, its compatibility with roll-to-roll manufacturing processes aligns with the industry's shift toward large-scale, cost-effective production of organic electronic components.

Another hot topic in the scientific community is the environmental impact of synthetic materials. 2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene has been evaluated for its potential in green chemistry applications. Researchers are exploring solvent-free or water-based synthesis routes to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward sustainable material development and circular economy principles.

From a commercial perspective, the compound's versatility has attracted interest from startups and established corporations alike. Its applications span flexible displays, wearable sensors, and even bioimaging technologies, where its fluorescence properties can be harnessed for diagnostic purposes. As the demand for smart materials continues to rise, CAS No. 439942-93-5 is poised to play a pivotal role in next-generation innovations.

In conclusion, 2,7-Dibromo-9,9-bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)-9H-fluorene represents a fascinating intersection of chemistry, physics, and engineering. Its unique molecular design, coupled with its broad applicability, makes it a subject of ongoing research and development. Whether in the realm of renewable energy or advanced electronics, this compound exemplifies the potential of tailored organic materials to address contemporary technological challenges.